Cas no 642956-79-4 (1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea)

• Product Name: 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea
• CAS No: 642956-79-4
• MF: C₁₈H₂₁N₃O₃S₃
• MW: 423.572640180588
• CID: 6070436
• PubChem ID: 1416738
• Update Time: 2025-06-12

1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea
• N-[[4-(azepan-1-ylsulfonyl)phenyl]carbamothioyl]thiophene-2-carboxamide
• N-({[4-(1-azepanylsulfonyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide
• AKOS000496812
• 1-[4-(AZEPANE-1-SULFONYL)PHENYL]-3-(THIOPHENE-2-CARBONYL)THIOUREA
• AN-329/41572763
• N-[4-(1-azepanylsulfonyl)phenyl]-N'-(2-thienylcarbonyl)thiourea
• N-[[4-(1-azepanylsulfonyl)anilino]-sulfanylidenemethyl]-2-thiophenecarboxamide
• HMS2578L13
• SMR000238005
• 642956-79-4
• CHEMBL1363884
• N-((4-(azepan-1-ylsulfonyl)phenyl)carbamothioyl)thiophene-2-carboxamide
• BDBM62453
• cid_1416738
• MLS000697293
• F1723-0196
• N-[[4-(azepan-1-ylsulfonyl)phenyl]thiocarbamoyl]thiophene-2-carboxamide

• Inchi： 1S/C18H21N3O3S3/c22-17(16-6-5-13-26-16)20-18(25)19-14-7-9-15(10-8-14)27(23,24)21-11-3-1-2-4-12-21/h5-10,13H,1-4,11-12H2,(H2,19,20,22,25)
• InChI Key： KOIGDZXOHOYRFQ-UHFFFAOYSA-N
• SMILES： S(N1CCCCCC1)(C1C=CC(NC(=S)NC(C2SC=CC=2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 423.07450506g/mol
• Monoisotopic Mass: 423.07450506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Additional information on 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea

Introduction to 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea (CAS No. 642956-79-4)

The compound 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea, identified by the CAS number 642956-79-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both azepane and thiophene moieties in its structure imparts unique physicochemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities. Among these, thioureas have emerged as key scaffolds in the design of novel therapeutic agents. The compound 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea exemplifies this trend, combining the structural rigidity of azepane with the electronic richness of thiophene. This combination not only enhances its binding affinity to biological targets but also improves its metabolic stability, crucial factors for drug efficacy and safety.

The azepane ring, a six-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, thereby facilitating interactions with biological macromolecules. In contrast, the thiophene moiety is renowned for its role in various pharmacological applications, including antiviral and anticancer therapies. The incorporation of these motifs into a single molecular entity creates a versatile platform for drug design. Specifically, the sulfonyl group at the 1-position of azepane and the carbonyl group at the 2-position of thiophene contribute to the compound's overall reactivity and functionalization potential.

Recent studies have highlighted the importance of thioureas as intermediates in synthesizing bioactive molecules. The compound 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, modifications at the thiourea core have shown promise in developing inhibitors targeting enzymes involved in metabolic disorders. Furthermore, the structural flexibility provided by azepane allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also enable access to complex molecular architectures that would be otherwise challenging to achieve.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea with biological targets. Docking simulations have revealed that this compound can effectively bind to protein active sites through hydrogen bonding networks and hydrophobic interactions. Such insights are invaluable for optimizing lead structures during drug development pipelines.

The pharmacological profile of this compound has been preliminarily assessed through in vitro assays. Initial results suggest that it exhibits inhibitory activity against certain enzymes relevant to neurological disorders. The dual functionality provided by azepane and thiophene moieties appears to synergistically enhance its therapeutic potential. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models.

In conclusion, 1-4-(azepane-1-sulfonyl)phenyl-3-(thiophene-2-carbonyl)thiourea (CAS No. 642956-79-4) represents a significant contribution to medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable scaffold for developing novel therapeutic agents. Continued investigation into this compound is expected to yield insights that could revolutionize treatment strategies for various diseases.